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Compound of Interest

Compound Name: 6-Chloropurine riboside

Cat. No.: B1219661 Get Quote

For Immediate Release – Researchers, scientists, and drug development professionals

handling 6-Chloropurine riboside can ensure laboratory safety and regulatory compliance

with the following proper disposal procedures. While Safety Data Sheets (SDS) for 6-
Chloropurine riboside indicate it is not classified as a hazardous substance under the

Globally Harmonized System (GHS) or OSHA 2012 standards, prudent laboratory practice

dictates a cautious and informed approach to waste management.

The primary principle for managing laboratory waste is to formulate a disposal plan before

beginning any experimental work.[1] This ensures that all local, state, and federal regulations

are met and prevents the improper disposal of chemical waste.[1]

Step 1: Waste Characterization and Segregation
Before disposal, it is crucial to confirm that the 6-Chloropurine riboside waste is not mixed

with any hazardous substances. If the material has been combined with solvents, other

chemicals, or biological materials, the entire mixture must be evaluated and disposed of as

hazardous waste.[2] Segregating non-hazardous from hazardous waste is essential to prevent

unnecessary and costly disposal of the entire mixture as hazardous.[2]

Step 2: Solid Waste Disposal
For pure, uncontaminated 6-Chloropurine riboside in solid form, the recommended procedure

is as follows:
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Containment: Carefully sweep up the solid material, minimizing dust formation, and place it

into a suitable, well-labeled, and securely sealed container.[3] The original manufacturer's

container is often a good option if it is in good condition.[4]

Labeling: Clearly label the container as "6-Chloropurine Riboside" and indicate that it is

non-hazardous waste intended for disposal.

Consult Institutional Policy: Before final disposal, consult your institution's Environmental

Health & Safety (EH&S) office. Some institutions may permit the disposal of clearly labeled,

non-hazardous solid chemical waste in the regular trash, while others may require it to be

placed directly into an external dumpster to avoid alarming custodial staff.[5]

Step 3: Aqueous Solution Disposal
For dilute aqueous solutions of 6-Chloropurine riboside, the following steps should be taken:

Verify Non-Hazardous Nature: Ensure the solution does not contain any other hazardous

chemicals.

Seek Institutional Approval: Do not pour any chemical solution down the drain without explicit

approval from your institution's EH&S department.[5][6] Many institutions and local water

authorities have strict regulations regarding the drain disposal of any chemical, regardless of

its hazard classification.[3]

Neutralization (If Required): If approved for drain disposal, ensure the pH of the solution is

within the range specified by your local wastewater authority, typically between 6.0 and 10.0.

[3]

Proper Drain Disposal Technique: If authorized, flush the drain with copious amounts of

water before, during, and after disposing of the solution to ensure adequate dilution.[6][7]

Step 4: Disposal of Contaminated Labware
Disposable labware (e.g., gloves, weighing paper, pipette tips) that is contaminated with 6-
Chloropurine riboside should be managed as follows:
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Segregation: Collect all contaminated items in a separate, clearly labeled waste bag or

container.[4]

Consult EH&S: Follow your institution's guidelines for the disposal of chemically

contaminated, non-hazardous solid waste. This may involve placing the sealed bag directly

into the dumpster or handing it over to EH&S for disposal.

Summary of 6-Chloropurine Riboside Properties
Property Data Source

CAS Number 5399-87-1 [8]

Molecular Formula C10H11ClN4O4 [8]

Physical State Solid (Powder) [9]

Hazard Classification

Not classified as hazardous

according to GHS and OSHA

2012

[9]

Incompatibilities Strong oxidizing agents [3]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of 6-
Chloropurine riboside waste.
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Disposal workflow for 6-Chloropurine riboside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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